Cas no 514800-72-7 (4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid)

• Product Name: 4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid
• CAS No: 514800-72-7
• MF: C₁₁H₈BrN₃O₄
• MW: 326.102921485901
• MDL: MFCD01114903
• CID: 3057556
• PubChem ID: 840119
• Update Time: 2025-04-21

4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((4-Bromo-3-nitro-1H-pyrazol-1-yl)methyl)benzoic acid
• 4-(4-bromo-3-nitro-1H-pyrazol-1-yl)methylbenzoic acid

• MDL： MFCD01114903
• Inchi： 1S/C11H8BrN3O4/c12-9-6-14(13-10(9)15(18)19)5-7-1-3-8(4-2-7)11(16)17/h1-4,6H,5H2,(H,16,17)
• InChI Key： VGWJEMWTFJJPLX-UHFFFAOYSA-N
• SMILES： BrC1C([N+](=O)[O-])=NN(C=1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4